Cas no 1228878-87-2 (1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride)

• Product Name: 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride
• CAS No: 1228878-87-2
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD09864777
• CID: 5187169
• PubChem ID: 122199386
• Update Time: 2025-05-20

1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 1-(3-methoxyphenyl)-, hydrochloride (1:1)
• 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride

• MDL： MFCD09864777
• Inchi： 1S/C11H15NO.ClH/c1-13-10-4-2-3-9(7-10)11(8-12)5-6-11;/h2-4,7H,5-6,8,12H2,1H3;1H
• InChI Key： ZZUNMCIJPGSFPZ-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=C(OC)C=2)CC1)N.Cl

Additional information on 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride

1-(3-Methoxyphenyl)cyclopropylmethanamine Hydrochloride: A Comprehensive Overview

The compound 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride, with the CAS number 1228878-87-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropyl group with a methoxy-substituted phenyl ring, making it a valuable substrate for various chemical reactions and applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride is characterized by a cyclopropyl group attached to a methoxyphenyl ring via a methylene bridge. The presence of the methoxy group at the 3-position of the phenyl ring introduces electronic effects that influence the reactivity and stability of the molecule. The hydrochloride salt form indicates that the compound exists as its protonated amine counterpart, which is commonly observed in pharmaceutical applications to enhance solubility and stability.

Synthesis and Reactivity

The synthesis of 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride typically involves multi-step organic reactions. One common approach is the alkylation of aniline derivatives with appropriately substituted cyclopropane intermediates. Recent studies have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions. The cyclopropyl group is known for its strained ring system, which makes it highly reactive in various transformations, such as ring-opening reactions under specific conditions.

Applications in Drug Discovery

1-(3-Methoxyphenyl)cyclopropylmethanamine hydrochloride has shown promise in drug discovery efforts, particularly in the development of bioactive compounds. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Recent research has focused on its potential as an inhibitor of certain enzymes and receptors, with encouraging results in preclinical models.

Recent Research Advances

In recent years, there has been a surge in interest in understanding the biological activity and therapeutic potential of 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride. Studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. Additionally, advancements in computational chemistry have enabled researchers to predict its binding affinities to various protein targets with high accuracy.

Sustainability and Green Chemistry

The synthesis and application of 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride are increasingly being approached from a sustainability perspective. Researchers are exploring greener reaction conditions, such as using biocatalysts or solvent-free systems, to minimize environmental impact while maintaining high yields and product quality. In conclusion, 1-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride, CAS number 1228878-87-2, stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a key player in future research and development endeavors.